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Compound of Interest

Compound Name: 4-Propylthiomorpholine

Cat. No.: B15442749

In-depth Technical Guide: 4-
Propylthiomorpholine

A comprehensive search of scientific databases, chemical literature, and supplier catalogs has
revealed no specific information on the physical and chemical properties, synthesis,
experimental protocols, or biological activity of the compound 4-Propylthiomorpholine. This
suggests that 4-Propylthiomorpholine is not a well-characterized or readily available
compound.

While data for the specific molecule of interest is unavailable, this guide will provide context by
summarizing available information on the core chemical structure, thiomorpholine, and related
derivatives. This information is intended for researchers, scientists, and drug development
professionals who may be interested in the potential properties of novel thiomorpholine
derivatives.

Core Structure: Thiomorpholine

Thiomorpholine is a heterocyclic compound containing both a secondary amine and a thioether
functional group. This scaffold is of interest in medicinal chemistry due to its structural similarity
to morpholine, a common motif in many bioactive compounds, and the presence of a sulfur
atom which can influence physicochemical properties such as lipophilicity and metabolic
stability.
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General Physicochemical Properties of
Thiomorpholine Derivatives

Quantitative data for 4-Propylthiomorpholine is not available. However, general trends for
similar small N-alkyl thiomorpholines can be inferred. The introduction of a propyl group at the
4-position would be expected to increase the molecular weight and lipophilicity (logP)
compared to unsubstituted thiomorpholine. The basicity of the nitrogen atom would likely be
similar to other N-alkylated thiomorpholines.

For illustrative purposes, a table of predicted properties for the closely related and documented
compound 4-Propylmorpholine is provided below. It is crucial to note that these values are not
for 4-Propylthiomorpholine and are presented for contextual reference only.

Value (for 4-
Property . Source
Propylmorpholine)
Molecular Formula C7H15NO PubChem
Molecular Weight 129.20 g/mol PubChem
XLogP3 0.8 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor
2 PubChem
Count
Rotatable Bond Count 2 PubChem

Potential Synthesis of 4-Propylthiomorpholine

While no specific experimental protocol for the synthesis of 4-Propylthiomorpholine has been
found, a potential synthetic route can be proposed based on established methods for N-
alkylation of secondary amines.

A plausible approach would involve the reaction of thiomorpholine with a propyl halide, such as
1-bromopropane or 1-iodopropane, in the presence of a non-nucleophilic base to neutralize the
resulting hydrohalic acid.
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A generalized workflow for this proposed synthesis is depicted below.

Thiomorpholine Gropyl Halide (e.g., l-BromopropaneD [Base (e.g., K2CO3, Et3N)] [Solvem (e.g., Acetonitrile, DMF)]
\
Agueous Work@
\
Purification (e.g., Distillation, Chromatography)
\
4-Propylthiomorpholine

Click to download full resolution via product page

Proposed synthetic workflow for 4-Propylthiomorpholine.

Disclaimer: This is a theoretical protocol and has not been experimentally validated.
Appropriate safety precautions and reaction optimization would be necessary.

Biological Activity and Signaling Pathways

There is no published information regarding the biological activity or associated signaling
pathways for 4-Propylthiomorpholine. The morpholine scaffold is present in a wide range of
biologically active molecules, and the introduction of a thiomorpholine ring can modulate this
activity. However, without experimental data, any discussion of the biological effects of 4-
Propylthiomorpholine would be purely speculative.

Conclusion
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Based on a thorough review of available scientific literature and chemical databases, 4-
Propylthiomorpholine is an uncharacterized compound. No experimental or predicted data on
its physical and chemical properties, nor any information regarding its synthesis or biological
activity, could be retrieved. The information provided in this document on related structures and
potential synthetic routes is for informational purposes only and should not be considered as
established scientific fact for 4-Propylthiomorpholine. Further research would be required to
synthesize and characterize this compound to determine its properties and potential
applications.

 To cite this document: BenchChem. [Physical and chemical properties of 4-
Propylthiomorpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15442749#physical-and-chemical-properties-of-4-
propylthiomorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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